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Compound of Interest

Compound Name: APN-C3-PEG4-alkyne

Cat. No.: B605537 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for APN-C3-PEG4-alkyne was not publicly

available. The following guidance is based on the safety information for a structurally similar

compound, H₂N-PEG4-Alkyne, and general best practices for handling laboratory chemicals. It

is crucial to supplement this information with a substance-specific risk assessment and to

consult the supplier-provided SDS upon receipt of the material.

APN-C3-PEG4-alkyne is a heterobifunctional, PEG-based PROTAC (Proteolysis Targeting

Chimera) linker utilized in "click chemistry" for bioconjugation.[1][2] It contains a thiol-reactive 3-

arylpropiolonitrile (APN) group and a terminal alkyne, making it a valuable tool for researchers

in drug development.[2][3] While detailed hazard information is limited, a cautious approach is

warranted due to its reactive nature and the fact that the toxicological properties have not been

fully investigated.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling APN-C3-PEG4-alkyne, a comprehensive PPE strategy is essential to minimize

exposure and ensure personal safety. The following table summarizes the recommended PPE

based on the potential hazards.
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Protection Type Recommended Equipment Purpose

Eye Protection
Safety goggles with side

shields or a face shield

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant nitrile

gloves

Provides a barrier against skin

contact. Gloves should be

inspected before use and

changed frequently.

Body Protection Laboratory coat

Prevents contamination of

personal clothing and protects

the skin.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. A

respirator may be necessary if

there is a risk of generating

dust or aerosols.

Minimizes the inhalation of

airborne particles or vapors.

Foot Protection Closed-toe shoes Protects feet from spills.

Operational and Handling Plan
A systematic approach to handling APN-C3-PEG4-alkyne will further enhance safety in the

laboratory.

Storage and Handling:

Store the compound at -20°C in a tightly sealed container.[2]

Bring the container to room temperature before opening to avoid moisture condensation.

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

control potential exposure.

Avoid direct contact with skin, eyes, and clothing.

Minimize the generation of dust and aerosols.
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Experimental Workflow: The following diagram illustrates a typical workflow for handling APN-
C3-PEG4-alkyne, emphasizing the integration of safety measures at each step.

Experimental Workflow for APN-C3-PEG4-alkyne
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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